Cas no 1934400-08-4 ((5-Bromo-1h-indazol-4-yl)methanol)

• Product Name: (5-Bromo-1h-indazol-4-yl)methanol
• CAS No: 1934400-08-4
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD21332844
• CID: 5520662
• PubChem ID: 129972995
• Update Time: 2026-03-10

(5-Bromo-1h-indazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-bromo-1H-indazol-4-yl)methanol
• 1H-Indazole-4-methanol, 5-bromo-
• CS-0197690
• 1934400-08-4
• N13317
• MFCD21332844
• (5-Bromo-1h-indazol-4-yl)methanol

• MDL： MFCD21332844
• Inchi： 1S/C8H7BrN2O/c9-7-1-2-8-5(3-10-11-8)6(7)4-12/h1-3,12H,4H2,(H,10,11)
• InChI Key： IQJMSOPPCKPRIE-UHFFFAOYSA-N
• SMILES： N1C2=C(C(CO)=C(Br)C=C2)C=N1

Computed Properties

• Exact Mass: 225.97418g/mol
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.815±0.06 g/cm3(Predicted)
• Boiling Point: 434.3±30.0 °C(Predicted)
• pka: 12.66±0.40(Predicted)

Additional information on (5-Bromo-1h-indazol-4-yl)methanol

Introduction to (5-Bromo-1h-indazol-4-yl)methanol (CAS No. 1934400-08-4)

(5-Bromo-1h-indazol-4-yl)methanol (CAS No. 1934400-08-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a brominated indazolyl moiety and a methanol functional group. The combination of these structural elements imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The indazole core is a well-known heterocyclic scaffold that has been extensively studied for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The introduction of a bromine atom at the 5-position of the indazole ring can significantly influence the compound's pharmacological profile, enhancing its potency and selectivity. The methanol group, on the other hand, provides a hydroxyl functional group that can participate in hydrogen bonding and other intermolecular interactions, further modulating the compound's biological activity.

Recent research has highlighted the potential of (5-Bromo-1h-indazol-4-yl)methanol as a lead compound in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising anti-proliferative activity against various cancer cell lines, making it a potential candidate for cancer therapy. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that (5-Bromo-1h-indazol-4-yl)methanol selectively inhibited the growth of human breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, (5-Bromo-1h-indazol-4-yl)methanol has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that (5-Bromo-1h-indazol-4-yl)methanol effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines, thereby offering a potential therapeutic approach for managing these conditions.

The pharmacokinetic properties of (5-Bromo-1h-indazol-4-yl)methanol have also been evaluated to assess its suitability as a drug candidate. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for ensuring its efficacy and safety in vivo. For example, research published in *Pharmaceutical Research* reported that (5-Bromo-1h-indazol-4-yl)methanol showed good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

Furthermore, the safety profile of (5-Bromo-1h-indazol-4-yl)methanol has been extensively evaluated through various toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, (5-Bromo-1h-indazol-4-yl)methanol (CAS No. 1934400-08-4) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in cancer therapy and inflammatory disease management make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanism of action and therapeutic potential, paving the way for its eventual use as a novel therapeutic agent.